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Introduction
FD-1080 is a small-molecule heptamethine cyanine dye that serves as a fluorescent probe for

in vivo imaging within the second near-infrared (NIR-II) window.[1][2] Its excitation and

emission spectra, both occurring above 1000 nm, allow for deep tissue penetration, high spatial

resolution, and a high signal-to-background ratio by minimizing tissue autofluorescence and

light scattering.[1][3] These characteristics make FD-1080 an invaluable tool for high-resolution

visualization of vascular structures in preclinical research.[1][4]

This document provides detailed application notes and protocols for the use of FD-1080 in

vascular imaging techniques, designed to assist researchers in obtaining high-quality and

reproducible results.

Physicochemical and Optical Properties
FD-1080's utility in vascular imaging is underpinned by its distinct spectral properties and

behavior in biological media. A summary of its key quantitative data is presented below for easy

reference and comparison.
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Property Value Notes

Excitation Wavelength (λex) ~1064 nm
Optimal for deep tissue

penetration.[1][5]

Emission Wavelength (λem) ~1080 nm

Falls within the NIR-II window,

reducing autofluorescence.[5]

[6]

Absorption Peak ~1046 nm [6]

Quantum Yield (in ethanol) 0.31% [1][7]

Quantum Yield (with FBS) 5.94%

Complexation with Fetal

Bovine Serum significantly

enhances fluorescence.[1][3]

[8]

Molecular Structure Heptamethine Cyanine

Contains sulphonic and

cyclohexene groups to

improve water solubility and

stability.[1][3]

Key Applications in Vascular Imaging
FD-1080 is a versatile tool for a range of vascular imaging applications, including:

High-resolution angiography: Enables detailed visualization of blood vessels, including fine

capillaries, in deep tissues.[1]

Cerebral vascular imaging: Allows for non-invasive imaging of brain vasculature through the

intact skull.[1][5]

Tumor vascular imaging: Can be used to study the abnormal vasculature associated with

tumors.[9]

Lymphatic imaging: Derivatives of FD-1080, such as HSA@CO-1080, have been developed

for lymphatic system visualization.[10]
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Dynamic physiological monitoring: Can be used to quantify physiological parameters like

respiratory rate by tracking liver motion.[1][5]

Experimental Protocols
The following protocols provide detailed methodologies for the preparation and administration

of FD-1080 for in vivo vascular imaging.

Protocol 1: Preparation of FD-1080-FBS Complex for
Enhanced Imaging
Objective: To prepare an FD-1080 solution with enhanced quantum yield for in vivo vascular

imaging.

Materials:

FD-1080 powder

Fetal Bovine Serum (FBS)

Phosphate-Buffered Saline (PBS), pH 7.4

Sterile, pyrogen-free water for injection

0.22 µm sterile syringe filter

Procedure:

Prepare FD-1080 Stock Solution:

Dissolve FD-1080 powder in sterile, pyrogen-free water to a concentration of 1 mg/mL.

Vortex thoroughly to ensure complete dissolution.

Sterile filter the solution using a 0.22 µm syringe filter.

Prepare FD-1080-FBS Complex:
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In a sterile tube, mix the FD-1080 stock solution with FBS at a 1:1 (v/v) ratio. For example,

mix 500 µL of FD-1080 stock with 500 µL of FBS.

Incubate the mixture at room temperature for 30 minutes to allow for complex formation.

Final Formulation:

The resulting FD-1080-FBS complex is ready for injection. The final concentration of FD-
1080 will be 0.5 mg/mL.

Protocol 2: In Vivo Vascular Imaging in a Mouse Model
Objective: To perform high-resolution NIR-II imaging of the vasculature in a mouse model.

Materials:

Prepared FD-1080-FBS complex (from Protocol 1)

Animal model (e.g., nude mouse)

Anesthetic (e.g., isoflurane)

NIR-II imaging system equipped with:

A 1064 nm laser for excitation.[1]

An InGaAs camera sensitive in the 1000-1700 nm range.

A long-pass filter (e.g., 1100 nm or 1300 nm) to block excitation light.[11]

Procedure:

Animal Preparation:

Anesthetize the mouse using isoflurane (e.g., 2% for induction, 1-1.5% for maintenance).

Place the anesthetized mouse on the imaging stage. Maintain body temperature using a

heating pad.
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FD-1080 Administration:

Administer the FD-1080-FBS complex via tail vein injection. A typical dose is 100-200 µL

of the 0.5 mg/mL solution.

Image Acquisition:

Immediately after injection, begin acquiring images using the NIR-II imaging system.

Set the excitation laser to 1064 nm with a power density of approximately 0.33 W/cm².[6]

Use an appropriate long-pass filter (e.g., 1100 nm or 1300 nm) to collect the emission

signal.[11]

Adjust the exposure time and camera gain to achieve optimal signal-to-noise ratio. Typical

exposure times are in the range of 100-200 ms.[10][12]

Data Analysis:

Analyze the acquired images to visualize vascular structures.

Quantitative analysis, such as vessel diameter and blood flow, can be performed using

appropriate software.

Protocol 3: Preparation of FD-1080 Loaded Liposomes
Objective: To encapsulate FD-1080 in liposomes for potential targeted delivery or modified

pharmacokinetic studies.

Materials:

FD-1080

Phosphatidylcholine

Cholesterol

Chloroform/methanol solution (5:1 v/v)
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Phosphate-Buffered Saline (PBS), 0.5 M, pH 6.5

Rotary evaporator

Sonicator

Procedure:

Lipid Film Formation:

In a round-bottom flask, dissolve FD-1080 (0.1 mg), phosphatidylcholine (20 mg), and

cholesterol (5 mg) in the chloroform/methanol solution.[5][13]

Allow the mixture to stand overnight at room temperature for complete dissolution.[5][13]

Remove the organic solvent using a rotary evaporator at 37°C to form a thin lipid film on

the flask wall.[5][13]

Dry the film further under a stream of nitrogen for 5 minutes to remove any residual

solvent.[5][13]

Hydration and Liposome Formation:

Add 5 mL of 0.5 M PBS (pH 6.5) to the flask containing the lipid film.[5][13]

Agitate the flask on a shaker and sonicate (70 Hz, 5 min) until the lipid film is fully

dispersed, resulting in a transparent liquid.[5][13]

Characterization:

The resulting liposome suspension can be characterized for size and morphology using

techniques such as dynamic light scattering and electron microscopy.[5]

Visualizations
The following diagrams illustrate the experimental workflow for using FD-1080 in vascular

imaging.
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FD-1080-FBS Complex Preparation

In Vivo Imaging Data Analysis

Dissolve FD-1080
in sterile water

Mix with FBS
(1:1 v/v)
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Tail vein injection
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Caption: Experimental workflow for in vivo vascular imaging using FD-1080-FBS complex.

Start: Mix FD-1080, Phosphatidylcholine,
and Cholesterol in Chloroform/Methanol

Form thin lipid film
(Rotary Evaporation at 37°C)

Dry film with Nitrogen

Hydrate with PBS (pH 6.5)

Shake and Sonicate
(70 Hz, 5 min)

End: FD-1080 Liposome Suspension
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Click to download full resolution via product page

Caption: Protocol for the preparation of FD-1080 loaded liposomes.

Concluding Remarks
FD-1080 is a powerful and versatile fluorescent probe for high-resolution, deep-tissue vascular

imaging in the NIR-II window. By following the detailed protocols and understanding its key

properties, researchers can effectively utilize FD-1080 to advance their studies in vascular

biology, oncology, and other areas requiring detailed visualization of the circulatory system. The

enhanced quantum yield upon binding to serum albumin and the ability to be encapsulated in

liposomes further expand its potential applications in preclinical research and drug

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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